3-[(1,3-benzodioxol-5-ylmethyl)amino]-1-(2-phenylethyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-(1,3-benzodioxol-5-ylmethylamino)-1-(2-phenylethyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C20H20N2O4/c23-19-11-16(20(24)22(19)9-8-14-4-2-1-3-5-14)21-12-15-6-7-17-18(10-15)26-13-25-17/h1-7,10,16,21H,8-9,11-13H2
• InChI Key: MDUUYSHDUWCJFV-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)CCC2=CC=CC=C2)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol

Description

3-[(1,3-benzodioxol-5-ylmethyl)amino]-1-(2-phenylethyl)-2,5-pyrrolidinedione is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[(1,3-benzodioxol-5-ylmethyl)amino]-1-(2-phenylethyl)-2,5-pyrrolidinedione is not fully understood. However, it is believed to modulate various neurotransmitter systems in the brain, including dopamine, serotonin, and norepinephrine. It has also been shown to inhibit the activity of enzymes involved in the inflammatory response, leading to its anti-inflammatory effects.
Biochemical and Physiological Effects:
Studies have demonstrated that this compound can modulate various biochemical and physiological processes in the body. It has been shown to reduce the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. It has also been shown to reduce oxidative stress and improve mitochondrial function, leading to its potential as a therapeutic agent for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(1,3-benzodioxol-5-ylmethyl)amino]-1-(2-phenylethyl)-2,5-pyrrolidinedione in lab experiments is its broad range of biological activities, making it a useful tool for investigating various biochemical and physiological processes. However, one of the limitations of using this compound is its relatively low solubility, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 3-[(1,3-benzodioxol-5-ylmethyl)amino]-1-(2-phenylethyl)-2,5-pyrrolidinedione. One direction is to investigate its potential as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and depression. Another direction is to explore its potential as an anti-tumor agent. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
In conclusion, this compound is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. Its broad range of biological activities and potential therapeutic applications make it a useful tool for investigating various biochemical and physiological processes. However, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 3-[(1,3-benzodioxol-5-ylmethyl)amino]-1-(2-phenylethyl)-2,5-pyrrolidinedione involves the reaction of 2,5-pyrrolidinedione with 1,3-benzodioxole-5-carbaldehyde and 2-phenylethylamine. The reaction is carried out in the presence of a suitable catalyst and solvent under controlled conditions. The yield of the product can be improved by optimizing the reaction parameters.

Scientific Research Applications

3-[(1,3-benzodioxol-5-ylmethyl)amino]-1-(2-phenylethyl)-2,5-pyrrolidinedione has been studied extensively for its potential applications in various fields such as medicinal chemistry, neuroscience, and pharmacology. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anti-tumor effects. Additionally, it has been investigated for its potential as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and depression.